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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B118952

An In-depth Technical Guide to the Vapor Pressure and Boiling Point of Isodecyl Diphenyl
Phosphate

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of compounds like Isodecyl Diphenyl Phosphate (IDPP) is
fundamental. This guide provides a detailed overview of its vapor pressure and boiling point,
presenting key data, experimental methodologies, and logical workflows.

Quantitative Data Summary

Isodecyl diphenyl phosphate (CAS No. 29761-21-5) is a commercial organophosphate ester
known for its use as a flame retardant and plasticizer.[1][2] Its low volatility is a key
characteristic, but this also presents challenges in determining its boiling point and vapor
pressure, as the substance tends to decompose at elevated temperatures.[3][4]

The available quantitative data for the vapor pressure and boiling point of isodecyl diphenyl
phosphate are summarized below. It is important to note the significant variability and
uncertainty in the reported values, particularly for vapor pressure at ambient temperatures,
which could be due to decomposition during measurements or differences in the composition of
commercial mixtures.[3]

Table 1: Vapor Pressure of Isodecyl Diphenyl Phosphate
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Temperature
(°C)

Temperature

(K)

Vapor

Vapor
Pressure

Pressure (Pa)

(mmHg)

Notes

20

293.15

3.8

0.0285

Estimated from
experimental
data

extrapolation[3]

20

293.15

3.6 x10~>

2.7x1077

Estimated using
a dataset for aryl

phosphates[3]

25

298.15

2.1x1073

1.6x10°3

Estimated via the
Grain method
from the boiling
point[2][3][4]

28

301.15

0.0675

Reported on a
Material Safety
Data Sheet[3]

104

377.15

97

0.728

Reported on a
Material Safety
Data Sheet[3]

150

423.15

13

0.0975

Experimental
value for a
commercial
product[3]

200

473.15

66 - 66.7

0.495 - 0.500

Experimental
value for a
commercial
product[1][3][5]

205

478.15

2,990

22.4

Reported on a
Material Safety
Data Sheet[3]
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250 523.15 1,716 12.87 )

commercial

product[3]

ble 2: Boili int of Isodecyl Dinhenyl Phosal

Boiling/IDecomposi
Pressure (Pa) Pressure (mmHg) tion Temperature Notes
(°C)

Starts to decompose;
1,330 10 245 not a true boiling
point[1][3][6]

Decomposition
1,330 10 249
temperature[4]

A true boiling point

cannot be determined
101,325 760 >245

due to

decomposition[3]

Experimental Protocols

The determination of boiling points and vapor pressures for chemical substances is
standardized by international guidelines, primarily those from the Organisation for Economic
Co-operation and Development (OECD).

Boiling Point Determination (OECD Guideline 103)

OECD Guideline 103 describes several methods for determining the boiling point of a liquid,
defined as the temperature at which its vapor pressure equals the standard atmospheric
pressure (101.325 kPa).[7][8][9] Given that isodecyl diphenyl phosphate decomposes, these
methods are used to determine its boiling temperature at reduced pressures.

Common methods include:
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e Dynamic Method: The sample is heated, and the boiling point is the temperature at which the
measured vapor pressure equals the applied external pressure. This method has the
advantage of also being applicable to vapor pressure determination.[7][9]

« Distillation Method: This method measures the temperature of the vapor during distillation,
which corresponds to the boiling point.

» Method according to Siwoloboff: A small sample is heated in a tube alongside a
thermometer. A sealed capillary tube, open at the bottom, is placed inside. The boiling point
is the temperature at which a continuous stream of bubbles emerges from the capillary, and
upon slight cooling, the liquid is suddenly sucked back into it.[10]

 Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC): These thermal
analysis techniques can also be used to determine the boiling point by detecting the
endothermic transition associated with boiling.

Vapor Pressure Determination (OECD Guideline 104)

OECD Guideline 104 provides various methods for measuring vapor pressure across different
ranges.[11][12][13][14] The choice of method depends on the expected volatility of the
substance. For low-volatility compounds like organophosphate esters, specific techniques are
required.

o Static Method: A degassed sample is introduced into a closed, evacuated system maintained
at a constant temperature. The pressure that develops in the headspace after equilibrium is
established between the liquid and vapor phases is measured directly.[15] This is a direct
and reliable method for pressures down to approximately 10 Pa.

o Effusion Method (Knudsen Cell): This method is suitable for very low vapor pressures. It
measures the rate of mass loss of a substance effusing through a small orifice in a cell under
high vacuum. The vapor pressure is calculated from this rate.[11][14]

o Gas Saturation Method: A stream of inert gas is passed slowly over the substance, allowing
it to become saturated with its vapor. The amount of substance transported by the gas is
determined, and from this, the partial pressure (vapor pressure) is calculated.[11][14]
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o Capillary Gas Chromatography Retention Time (GC-RT) Method: This is an indirect method
used to determine the vapor pressures of organophosphate esters.[16][17][18] The retention
time of the compound on a nonpolar GC column is compared to that of a series of reference
compounds (e.g., n-alkanes) with known vapor pressures. The vapor pressure of the target
compound is then interpolated from a calibration curve.

Mandatory Visualizations
Logical Relationship: Vapor Pressure and Temperature

The following diagram illustrates the fundamental relationship between the temperature of
isodecyl diphenyl phosphate and its vapor pressure, highlighting the transition to boiling
when the vapor pressure equals the external atmospheric pressure.
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Caption: Logical flow showing how temperature affects vapor pressure, leading to boiling.

Experimental Workflow: Static Method for Vapor
Pressure (OECD 104)

This diagram outlines the key steps involved in determining vapor pressure using the static
method, a primary technique described in OECD Guideline 104.
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Caption: Simplified workflow for the static method of vapor pressure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b118952#isodecyl-diphenyl-phosphate-vapor-
pressure-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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